Cas no 35842-07-0 (Phosphorothioic acid,O,O-diethyl S-[2-(ethylamino)-2-oxoethyl] ester)

• Product Name: Phosphorothioic acid,O,O-diethyl S-[2-(ethylamino)-2-oxoethyl] ester
• CAS No: 35842-07-0
• MF: C₈H₁₈NO₄PS
• MW: 255.271582126617
• CID: 305602
• PubChem ID: 215559
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-diethyl S-[2-(ethylamino)-2-oxoethyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl S-[2-(ethylamino)-2-oxoethyl] ester
• 2-hydroxypropanoic acid,oxotitanium
• DTXSID50957252
• BRN 2270182
• 35842-07-0
• Phosphorothioic acid, O,O-diethyl S-(2-(ethylamino)-2-oxoethyl) ester
• O,O-Diethyl S-(N-ethylcarbamoylmethyl) phosphorothiolate
• 2-[(Diethoxyphosphoryl)sulfanyl]-N-ethylethanimidic acid

• Inchi： 1S/C8H18NO4PS/c1-4-9-8(10)7-15-14(11,12-5-2)13-6-3/h4-7H2,1-3H3,(H,9,10)
• InChI Key： GGVNKUPDHYKIAY-UHFFFAOYSA-N
• SMILES： S(CC(NCC)=O)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 255.06954
• Monoisotopic Mass: 255.069415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 0.4

Experimental Properties

• Density: 1.174
• Refractive Index: 1.474
• PSA: 64.63